methyl 5-({[2-(dimethylamino)-3-pyridinyl]methyl}amino)-5-oxopentanoate

• IUPAC Name: methyl 5-[[2-(dimethylamino)pyridin-3-yl]methylamino]-5-oxopentanoate
• InChI: InChI=1S/C14H21N3O3/c1-17(2)14-11(6-5-9-15-14)10-16-12(18)7-4-8-13(19)20-3/h5-6,9H,4,7-8,10H2,1-3H3,(H,16,18)
• InChI Key: BFAWTFGUOKBZEP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC=N1)CNC(=O)CCCC(=O)OC
• Molecular Formula: C14H21N3O3
• Molecular Weight: 279.33 g/mol

Description

Methyl 5-({[2-(dimethylamino)-3-pyridinyl]methyl}amino)-5-oxopentanoate, also known as MDPV, is a psychoactive substance that belongs to the cathinone class of compounds. It was first synthesized in the 1960s as a potential treatment for narcolepsy and depression. However, due to its stimulant properties, it soon gained popularity as a recreational drug, leading to its classification as a Schedule I controlled substance in many countries.

Mechanism of Action

Methyl 5-({[2-(dimethylamino)-3-pyridinyl]methyl}amino)-5-oxopentanoate acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. This results in a range of effects, including increased alertness, euphoria, and decreased appetite. However, methyl 5-({[2-(dimethylamino)-3-pyridinyl]methyl}amino)-5-oxopentanoate also has potentially dangerous effects, including increased heart rate and blood pressure, seizures, and psychosis.
Biochemical and Physiological Effects:
methyl 5-({[2-(dimethylamino)-3-pyridinyl]methyl}amino)-5-oxopentanoate has been shown to have a wide range of biochemical and physiological effects on the body. In addition to its effects on neurotransmitter levels, methyl 5-({[2-(dimethylamino)-3-pyridinyl]methyl}amino)-5-oxopentanoate has been shown to increase oxidative stress and inflammation in the brain. It has also been linked to changes in gene expression and alterations in the immune system.

Advantages and Limitations for Lab Experiments

Methyl 5-({[2-(dimethylamino)-3-pyridinyl]methyl}amino)-5-oxopentanoate has been used extensively in laboratory experiments to study its effects on the brain and behavior. Its potency and selectivity for certain neurotransmitter systems make it a useful tool for studying the mechanisms of addiction and withdrawal. However, its potential for abuse and toxicity also limit its usefulness in certain types of experiments.

Future Directions

There are many potential future directions for research on methyl 5-({[2-(dimethylamino)-3-pyridinyl]methyl}amino)-5-oxopentanoate and related compounds. One area of interest is the development of new treatments for addiction and withdrawal based on the mechanisms of action of methyl 5-({[2-(dimethylamino)-3-pyridinyl]methyl}amino)-5-oxopentanoate. Other potential areas of research include the development of new psychoactive substances based on the structure of methyl 5-({[2-(dimethylamino)-3-pyridinyl]methyl}amino)-5-oxopentanoate, as well as the identification of new targets for drug development based on its effects on the brain and body.

Synthesis Methods

Methyl 5-({[2-(dimethylamino)-3-pyridinyl]methyl}amino)-5-oxopentanoate is typically synthesized from piperonal, a compound found in plants such as black pepper and vanilla. The synthesis involves a series of chemical reactions, including reduction, oxidation, and amination. The final product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

Methyl 5-({[2-(dimethylamino)-3-pyridinyl]methyl}amino)-5-oxopentanoate has been the subject of extensive scientific research, particularly in the fields of pharmacology and toxicology. Researchers have studied its effects on the central nervous system, including its interactions with various neurotransmitters such as dopamine and serotonin. methyl 5-({[2-(dimethylamino)-3-pyridinyl]methyl}amino)-5-oxopentanoate has also been used as a tool for studying the mechanisms of drug addiction and withdrawal.